1-(2,4-Dimethylphenoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol

• Molecular Formula: C18H29NO2
• Molecular Weight: 291.4 g/mol
• IUPAC Name: 1-(2,4-dimethylphenoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol
• InChI: InChI=1S/C18H29NO2/c1-13-5-6-18(16(4)8-13)21-12-17(20)11-19-9-14(2)7-15(3)10-19/h5-6,8,14-15,17,20H,7,9-12H2,1-4H3
• InChI Key: QZSYUWQELBNZEE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(COC2=C(C=C(C=C2)C)C)O)C

Description

ZERENEX ZXG000494 is a novel chemical compound developed by Zerenex Molecular Ltd. It is part of their extensive collection of unique molecules designed for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ZERENEX ZXG000494 involves a series of complex organic reactions. Zerenex Molecular Ltd specializes in custom synthesis and contract research, offering expertise in lab-scale organic and medicinal chemistry . The specific synthetic routes and reaction conditions for ZERENEX ZXG000494 are proprietary and tailored to achieve high purity and yield.

Industrial Production Methods

Industrial production of ZERENEX ZXG000494 is carried out using optimized synthetic methods developed through extensive research and development. Zerenex Molecular Ltd employs cutting-edge process chemistry technologies to ensure efficient and scalable production of this compound .

Chemical Reactions Analysis

Types of Reactions

ZERENEX ZXG000494 undergoes various types of chemical reactions, including:

Oxidation: Involves the addition of oxygen or removal of hydrogen.

Reduction: Involves the addition of hydrogen or removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in the reactions of ZERENEX ZXG000494 include oxidizing agents, reducing agents, and various catalysts. The reaction conditions are carefully controlled to achieve the desired products with high selectivity and efficiency .

Major Products Formed

The major products formed from the reactions of ZERENEX ZXG000494 depend on the specific reaction conditions and reagents used.

Scientific Research Applications

ZERENEX ZXG000494 has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of novel compounds and intermediates.

Biology: Employed in the study of biological pathways and molecular interactions.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of ZERENEX ZXG000494 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, modulating their activity, and influencing various biochemical processes. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

ZERENEX ZXG000494 can be compared with other similar compounds in terms of its structure and properties. Some of the similar compounds include:

• ZXH005998
• ZXH006082
• ZXJ000006
• ZXRM009682
• ZXSU000284
• ZXAC018248
• ZXG060597

Uniqueness

ZERENEX ZXG000494 stands out due to its unique chemical structure and multifunctional properties.